Cas no 136888-20-5 (5-Fluoro-3-nitropyridin-2-ol)

• Product Name: 5-Fluoro-3-nitropyridin-2-ol
• CAS No: 136888-20-5
• MF: C₅H₃FN₂O₃
• MW: 158.087324380875
• MDL: MFCD05662412
• CID: 64449
• PubChem ID: 10583047
• Update Time: 2025-05-24

5-Fluoro-3-nitropyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-hydroxy-3-nitropyridine
• 5-Fluoro-3-nitropyridin-2(1H)-one
• 2-HYDROXY-3-NITRO-5-FLUOROPYRIDINE
• C5H3FN2O3
• 5-fluoro-3-nitro-1H-pyridin-2-one
• 5-Fluoro-3-nitropyridin-2-ol
• 5-Fluoro-3-nitro-2-pyridinol
• 2(1H)-PYRIDINONE, 5-FLUORO-3-NITRO-
• 2-HYDROXY-5-FLUORO-3-NITROPYRIDINE
• PubChem2975
• KSC520K3N
• 5-fluoro-2-hydroxy-3-nitrop
• 5-fluoro-3-nitro-pyridin-2-ol
• BLFUHTOZIOQGBU-UHFFFAOYSA-N
• 5-fluro-2-hydroxy-3-nitropyridine
• BCP2
• BCP23152
• 5-FLUORO-2-HYDROXY-3-NITROPYRPUBCHEM_EXT_DATASOURCE_REGIDINE
• SB52354
• SY011628
• SCHEMBL845293
• AC-23697
• 2-hydroxy-3-nitro-5-fluoropyridine;2-hydroxy-5-fluoro-3-nitropyridine;5-bromo-2-methoxynicotinaldehyde;5-fluoro-3-nitropyridin-2-ol;5-fluoro-2-hydroxy-3-nitrop;5-Fluoro-3-nitropyridin-2(1H)-one
• MFCD05662412
• CS-W022382
• BP-11917
• DS-0716
• EN300-106917
• 5-Fluoro-3-nitropyridin-2(1H)-one pound>>2-Hydroxy-3-nitro-5-fluoropyridine
• 136888-20-5
• BL003052
• AKOS006282533
• FT-0648950
• AKOS015833758
• AKOS005063782
• GS-5023
• A807156
• 5-fluoranyl-3-nitro-1H-pyridin-2-one
• 5-fluoro-3-nitro-1,2-dihydropyridin-2-one
• DTXSID60441990
• AM20050802
• Q-103396
• A26042

• MDL： MFCD05662412
• Inchi： 1S/C5H3FN2O3/c6-3-1-4(8(10)11)5(9)7-2-3/h1-2H,(H,7,9)
• InChI Key： BLFUHTOZIOQGBU-UHFFFAOYSA-N
• SMILES： FC1=CNC(C(=C1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 158.01300
• Monoisotopic Mass: 158.01277012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 74.9

Experimental Properties

• Color/Form: Yellow to light yellow liquid
• Density: 1.55
• Boiling Point: 314.6°C at 760 mmHg
• Flash Point: 104.5℃
• Refractive Index: 1.59
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 78.94000
• LogP: 1.35770

5-Fluoro-3-nitropyridin-2-ol Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： S26; S36/37
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,Room Temperature
• Safety Term：S26-36/37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 5-Fluoro-3-nitropyridin-2-ol

Comprehensive Overview of 5-Fluoro-3-nitropyridin-2-ol (CAS No. 136888-20-5): Properties, Applications, and Research Insights

5-Fluoro-3-nitropyridin-2-ol (CAS No. 136888-20-5) is a fluorinated nitropyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by the presence of a fluoro group and a nitro substituent on a pyridine ring, serves as a versatile intermediate in organic synthesis. Its molecular formula, C₅H₃FN₂O₃, highlights its potential for diverse chemical modifications, making it a focal point for researchers exploring heterocyclic compounds and bioactive molecules.

In recent years, the demand for fluorinated pyridines like 5-Fluoro-3-nitropyridin-2-ol has surged, driven by their applications in drug discovery and material science. The fluoro group enhances metabolic stability and bioavailability, a property highly sought after in the development of small-molecule therapeutics. Meanwhile, the nitro group offers reactivity for further functionalization, enabling the synthesis of complex molecules. These attributes align with current trends in precision medicine and sustainable chemistry, where efficient synthesis and minimal waste are prioritized.

From a structural perspective, 5-Fluoro-3-nitropyridin-2-ol exhibits intriguing electronic properties due to the electron-withdrawing effects of both the fluoro and nitro groups. This makes it a valuable building block for designing electron-deficient aromatic systems, which are critical in optoelectronics and catalysis. Researchers have also explored its role in constructing hydrogen-bonded frameworks, a hot topic in supramolecular chemistry. Such frameworks are pivotal for developing advanced materials with tailored porosity and functionality.

The synthesis of 5-Fluoro-3-nitropyridin-2-ol typically involves nitration and fluorination steps, with recent advancements focusing on green chemistry principles. Catalytic methods and solvent-free reactions are being investigated to reduce environmental impact, addressing growing concerns about chemical sustainability. These innovations resonate with the broader shift toward eco-friendly synthesis, a recurring theme in academic and industrial discussions.

In the pharmaceutical sector, derivatives of 5-Fluoro-3-nitropyridin-2-ol have shown promise in targeting enzymes and receptors implicated in inflammatory diseases and neurological disorders. Its scaffold is frequently employed in fragment-based drug design, a strategy gaining traction due to its efficiency in hit identification. Additionally, the compound’s relevance in agrochemical innovation—particularly in designing crop protection agents—reflects its cross-disciplinary utility.

Analytical characterization of 5-Fluoro-3-nitropyridin-2-ol relies on techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its purity and structural integrity, which are essential for reproducible research outcomes. The compound’s stability under various conditions is another area of active investigation, particularly for long-term storage and industrial-scale handling.

Looking ahead, the exploration of 5-Fluoro-3-nitropyridin-2-ol is expected to expand into emerging fields like bioconjugation and proteolysis-targeting chimeras (PROTACs). Its adaptability positions it as a key player in next-generation therapeutic modalities. As synthetic methodologies evolve, this compound will likely remain at the forefront of molecular innovation, bridging gaps between chemistry, biology, and materials science.